Cas no 138146-22-2 (4-Amino-2,2-dimethylbutanoic acid)

• Product Name: 4-Amino-2,2-dimethylbutanoic acid
• CAS No: 138146-22-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD01076202
• CID: 824770
• PubChem ID: 1502029
• Update Time: 2025-10-20

4-Amino-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,2-dimethylbutanoic acid
• 4-AMINO-2,2-DIMETHYL-BUTYRIC ACID
• 2,2-dimethyl-4-aminobutyric acid
• 4-amino-2,2-dimethyl-butanoic Acid
• 4-amino-2,2-dimethylbutyric acid
• SBEOMMHBZTWQLR-UHFFFAOYSA-N
• BS-21307
• DTXSID20363588
• DB-008862
• SCHEMBL205335
• EN300-206689
• MFCD01076202
• 4-amino-2,2-dimethylbutanoicacid
• 138146-22-2
• AKOS006342682

• MDL： MFCD01076202
• Inchi： 1S/C6H13NO2/c1-6(2,3-4-7)5(8)9/h3-4,7H2,1-2H3,(H,8,9)
• InChI Key： SBEOMMHBZTWQLR-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CCN)=O

Computed Properties

• Exact Mass: 167.07100
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 1.94830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-2,2-dimethylbutanoic acid

Recent Advances in the Study of 4-Amino-2,2-dimethylbutanoic Acid (CAS: 138146-22-2)

4-Amino-2,2-dimethylbutanoic acid (CAS: 138146-22-2) is a non-proteinogenic amino acid that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the design of novel therapeutic agents. Recent studies have explored its role as a building block for peptidomimetics and its potential as a modulator of biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the most notable advancements in the study of 4-Amino-2,2-dimethylbutanoic acid is its incorporation into peptide-based therapeutics. Researchers have demonstrated that this amino acid can enhance the metabolic stability and bioavailability of peptide drugs, making it a valuable tool in the development of next-generation therapeutics. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs), showing improved binding affinity and selectivity compared to traditional amino acids.

In addition to its applications in peptide design, 4-Amino-2,2-dimethylbutanoic acid has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. Recent work in Organic Letters (2024) reported the successful use of this compound in the enantioselective synthesis of β-lactams, a class of compounds with significant antibiotic properties. The study revealed that the steric hindrance provided by the dimethyl groups in 4-Amino-2,2-dimethylbutanoic acid plays a critical role in controlling the stereochemistry of the reaction, leading to high enantiomeric excess.

Another area of interest is the compound's potential role in neurodegenerative diseases. Preliminary in vitro studies have suggested that derivatives of 4-Amino-2,2-dimethylbutanoic acid may exhibit neuroprotective effects by modulating glutamate receptors. A recent preprint on bioRxiv (2024) described the synthesis and evaluation of these derivatives, showing promising results in reducing oxidative stress and neuronal apoptosis in cell models of Alzheimer's disease. However, further in vivo studies are needed to validate these findings.

The pharmacokinetic properties of 4-Amino-2,2-dimethylbutanoic acid have also been a focus of recent research. A study in Drug Metabolism and Disposition (2023) investigated the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound in rodent models. The results indicated favorable oral bioavailability and minimal off-target effects, supporting its potential as a drug candidate or a pharmacokinetic enhancer for other therapeutics.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-Amino-2,2-dimethylbutanoic acid. A recent review in Chemical Reviews (2024) discussed the limitations of current synthetic routes and proposed innovative strategies, such as biocatalytic methods, to improve yield and scalability. These advancements could pave the way for broader applications of this compound in industrial and pharmaceutical settings.

In conclusion, 4-Amino-2,2-dimethylbutanoic acid (CAS: 138146-22-2) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural properties and versatile applications make it a valuable tool for drug development and asymmetric synthesis. Ongoing studies are expected to further elucidate its potential in treating neurodegenerative diseases and other medical conditions, while advancements in synthetic methodologies will likely enhance its accessibility for research and commercial use.